Cas no 433250-87-4 (3-Chloro-4-[(4-fluorophenyl)methoxy]benzaldehyde)

• Product Name: 3-Chloro-4-[(4-fluorophenyl)methoxy]benzaldehyde
• CAS No: 433250-87-4
• MF: C₁₄H₁₀ClFO₂
• MW: 264.679406642914
• CID: 5074789
• Update Time: 2025-10-28

3-Chloro-4-[(4-fluorophenyl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-[(4-fluorophenyl)methoxy]benzaldehyde
• 3-chloro-4-[(4-fluorobenzyl)oxy]benzaldehyde
• STK198769
• BB 0217662
• 3-Chloro-4-[(4-fluorophenyl)methoxy]benzaldehyde

• Inchi： 1S/C14H10ClFO2/c15-13-7-11(8-17)3-6-14(13)18-9-10-1-4-12(16)5-2-10/h1-8H,9H2
• InChI Key： XKSKHZNCGTUJEG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C=CC=1OCC1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 267
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Chloro-4-[(4-fluorophenyl)methoxy]benzaldehyde

3-Chloro-4-[(4-fluorophenyl)methoxy]benzaldehyde: A Comprehensive Overview

3-Chloro-4-[(4-fluorophenyl)methoxy]benzaldehyde, identified by the CAS Registry Number 433250-87-4, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique molecular structure, which incorporates a benzaldehyde moiety substituted with a chlorine atom at the 3-position and a (4-fluorophenyl)methoxy group at the 4-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

The synthesis of 3-Chloro-4-[(4-fluorophenyl)methoxy]benzaldehyde typically involves multi-step organic reactions, including Friedel-Crafts alkylation, nucleophilic aromatic substitution, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impacts. Researchers have also explored green chemistry approaches, such as using biocatalysts or solvent-free conditions, to synthesize this compound in a more sustainable manner.

In terms of physical properties, 3-Chloro-4-[(4-fluorophenyl)methoxy]benzaldehyde exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard atmospheric pressure. Its solubility in common organic solvents like dichloromethane and ethyl acetate is moderate, while it shows limited solubility in polar solvents such as water due to its aromatic and electron-withdrawing substituents. The compound's UV-vis spectrum reveals strong absorption bands in the range of 270-300 nm, indicating its potential application in optoelectronic materials.

The electronic properties of 3-Chloro-4-[(4-fluorophenyl)methoxy]benzaldehyde have been extensively studied using computational chemistry techniques such as density functional theory (DFT). These studies have shown that the molecule has a conjugated π-system that facilitates electron delocalization, enhancing its stability and reactivity. The presence of electronegative substituents like chlorine and fluorine further modulates the electronic characteristics, making this compound suitable for use in semiconductor devices and organic light-emitting diodes (OLEDs).

In the pharmaceutical industry, 3-Chloro-4-[(4-fluorophenyl)methoxy]benzaldehyde has been investigated as a potential lead compound for drug development. Its ability to act as a ligand for various metal ions has opened avenues for its use in metalloenzyme inhibitors and anticancer agents. Recent studies have demonstrated that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an antitumor agent.

Beyond pharmacology, 3-Chloro-4-[(4-fluorophenyl)methoxy]benzaldehyde has found applications in material science, particularly in the synthesis of advanced polymers and hybrid materials. Its ability to undergo polymerization under controlled conditions has led to the development of high-performance polymers with tailored mechanical and thermal properties. Additionally, this compound serves as a precursor for the synthesis of nanoparticles and nanocomposites with enhanced catalytic activity.

The environmental impact of 3-Chloro-4-[(4-fluorophenyl)methoxy]benzaldehyde has also been a topic of recent research interest. Studies have shown that this compound undergoes biodegradation under specific microbial conditions, albeit at a slower rate compared to other aromatic compounds. Efforts are underway to develop eco-friendly degradation pathways for this compound to minimize its environmental footprint.

In conclusion, 3-Chloro-4-[(4-fluorophenyl)methoxy]benzaldehyde, with its unique structural features and versatile chemical properties, continues to be a focal point in diverse scientific disciplines. As research progresses, new applications and insights into this compound are expected to emerge, further solidifying its importance in both academic and industrial settings.